N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide

• IUPAC Name: N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide
• InChI: InChI=1S/C9H9N3O2/c1-5(13)10-6-2-3-7-8(4-6)12-9(14)11-7/h2-4H,1H3,(H,10,13)(H2,11,12,14)
• InChI Key: BTIJJZBDTRBBBF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)NC(=O)N2
• Molecular Formula: C9H9N3O2
• DSSTOX Substance ID: DTXSID00343646
• Molecular Weight: 191.19 g/mol
• CAS RN: 91085-68-6

Description

N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide, also known as ODBA, is a chemical compound with potential applications in scientific research. It is a benzimidazole derivative that has been synthesized through a variety of methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in laboratory experiments. In

Scientific Research Applications

• Crystal Structure and Conformation : The conformation of related compounds can be described in terms of the relative orientation of planar fragments, such as the imidazol group, benzyl group, and acetamide fragment. These conformations are important for understanding the compound's interactions and properties (Benznidazole et al., 2018).

• Synthesis Methods : Novel derivatives of related compounds have been synthesized using various catalysis methods. These methods are crucial for developing efficient and fast ways to produce these compounds, which are vital for their application in scientific research (Yu et al., 2014).

• Antimicrobial Evaluation : Certain derivatives exhibit antimicrobial activity, making them potentially useful in fighting microbial infections. The specific activity against various microbial species highlights the compound's relevance in medical research (Gul et al., 2017).

• Anti-inflammatory Activity : Some derivatives have shown significant anti-inflammatory activity, suggesting their potential use in developing anti-inflammatory drugs (Sunder & Maleraju, 2013).

• Quantum Chemical Studies : Quantum chemical studies on new coumarins related to N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide have provided a detailed description of molecular orbitals, including spatial characteristics and nodal patterns. This is key for understanding the electronic properties of these compounds (Al-Amiery et al., 2016).

• Anticancer Activity : Some derivatives show considerable cytotoxicity against cancer cell lines, demonstrating their potential application in cancer research. Structure-activity relationship analysis is also a critical aspect of this research (Kovalenko et al., 2012).

• Antimicrobial Agents : A new series of derivatives have shown good antimicrobial activity against various bacterial and fungal species, highlighting the potential of these compounds in developing new antimicrobial agents (Baviskar et al., 2013).

• QSAR Studies : QSAR studies of certain derivatives have shown moderate to good activity against bacteria, aiding in the understanding of the relationship between molecular structure and antimicrobial activity (Desai et al., 2008).

• Coordination Complexes and Antioxidant Activity : Coordination complexes of pyrazole-acetamide derivatives, including N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide, have been studied for their effect on self-assembly processes and antioxidant activity, expanding the understanding of these compounds in inorganic chemistry (Chkirate et al., 2019).

• Analgesic Activity : Some acetamide derivatives have been studied for their potential analgesic properties, indicating the scope of these compounds in pain management research (Kaplancıklı et al., 2012).